Cas no 1110734-53-6 (3-Ethyl-2-fluoro-4-iodopyridine)

• Product Name: 3-Ethyl-2-fluoro-4-iodopyridine
• CAS No: 1110734-53-6
• MF: C₇H₇FIN
• MW: 251.040057420731
• CID: 1092759
• PubChem ID: 59488685
• Update Time: 2025-05-21

3-Ethyl-2-fluoro-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-2-fluoro-4-iodopyridine
• DB-379101
• 1110734-53-6
• SCHEMBL1706079

• Inchi： 1S/C7H7FIN/c1-2-5-6(9)3-4-10-7(5)8/h3-4H,2H2,1H3
• InChI Key： FEQSRUDQCUXJFU-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1CC)F

Computed Properties

• Exact Mass: 250.96072g/mol
• Monoisotopic Mass: 250.96072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-Ethyl-2-fluoro-4-iodopyridine

3-Ethyl-2-fluoro-4-iodopyridine (CAS No. 1110734-53-6): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 3-Ethyl-2-fluoro-4-iodopyridine (CAS No. 1110734-53-6) has emerged as a pivotal intermediate for constructing complex molecular architectures. This halogenated pyridine derivative combines the unique reactivity of fluorine and iodine substituents, making it a sought-after compound in pharmaceutical research, agrochemical development, and material science. Its CAS number 1110734-53-6 is frequently queried in chemical databases, reflecting its growing importance in cross-coupling reactions and medicinal chemistry.

The structural features of 3-Ethyl-2-fluoro-4-iodopyridine—a fluorine atom at the 2-position and an iodine at the 4-position—enable selective functionalization via palladium-catalyzed reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Researchers increasingly explore its utility in designing fluorinated bioactive molecules, a trend driven by the demand for metabolic stability and enhanced binding affinity in drug candidates. Searches for "fluoropyridine synthesis" and "iodopyridine applications" highlight its relevance in contemporary organic methodologies.

Beyond pharmaceuticals, this compound’s electronic properties attract attention in materials science. The 3-ethyl group introduces steric and electronic effects that modulate solubility and reactivity, a topic often discussed in forums on "heterocyclic compound design." Its CAS 1110734-53-6 is also linked to studies on liquid crystals and OLED precursors, aligning with the surge in interest for advanced display technologies.

Environmental and regulatory considerations further underscore its appeal. Unlike heavier halogens, the fluoro and iodo substituents in 3-Ethyl-2-fluoro-4-iodopyridine offer a balance between reactivity and safety, addressing concerns flagged in queries like "green chemistry halogen alternatives." Its stability under mild conditions makes it a candidate for sustainable synthesis workflows, resonating with the industry’s shift toward eco-friendly protocols.

In analytical contexts, the compound’s distinct NMR and mass spectrometry signatures (often searched as "characterization of iodopyridines") facilitate its identification in complex mixtures. Recent publications emphasize its role in fragment-based drug discovery, where its scaffold diversity aids in probing protein-ligand interactions—a hotspot in "AI-driven drug discovery" discussions.

To summarize, 3-Ethyl-2-fluoro-4-iodopyridine (CAS No. 1110734-53-6) exemplifies the synergy of halogen chemistry and heterocyclic innovation. Its applications span from small-molecule therapeutics to functional materials, with its synthetic versatility and structural tunability ensuring its prominence in both academic and industrial research pipelines.